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Understanding Immunoassay Interference

Immunoassays are powerful tools but are susceptible to various interferences that can lead to incorrect

results, potentially driving unnecessary explorations or inappropriate treatments [1]. The main types of

interference can be categorized as follows:

Cross-reactivity: Molecules structurally similar to the target analyte (like metabolites, precursors, or

drugs) may be unintentionally recognized by the assay's antibodies [1].
Endogenous Antibodies: Interference can be caused by antibodies produced by the patient, such

as heterophile antibodies or anti-analyte antibodies [1].
Exogenous Substances: This includes interference from substances introduced into the patient's

system, such as biotin (a common dietary supplement) or various drugs [1] [2].
The Hook Effect: This is a specific issue in sandwich immunoassays where an extremely high

concentration of the analyte saturates the antibodies, leading to an falsely low signal [1].
Target Interference: In bridging immunogenicity assays (used to detect Anti-Drug Antibodies or

ADA), high levels of the drug's circulating target can create a false positive signal by bridging the
assay reagents themselves [3].

Quantifying Biotin Interference

Biotin is a particularly common interferent in assays using the biotin-streptavidin capture system. The table

below summarizes data on how biotin can affect various assays, based on a 2025 study [2].
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Assay Direction of Interference Biotin Level Causing >20% Change

Thyroglobulin (TG) Falsely Low >500 ng/mL

Alpha-fetoprotein (AFP) Falsely Low >500 ng/mL

Anti-Thyroglobulin (ATG) Falsely High >500 ng/mL

Free Thyroxine (FT4) Falsely High >500 ng/mL

Key Findings from the Research:

High-Risk Patients: Patients undergoing hemodialysis and those in the intensive care unit (ICU)
were found to have significantly elevated biotin levels, often due to supplement intake [2].
Mitigation Strategies: The study confirmed that newer reagent formulations from manufacturers like

Roche show improved biotin tolerance. For older reagents, a biotin depletion method can effectively
restore assay accuracy [2].

A Framework for Troubleshooting Interference

When you encounter a suspicious immunoassay result, following a systematic investigative process is

crucial. The diagram below outlines a logical workflow for identifying and confirming interference.
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The process typically involves investigating pre-analytical conditions and then testing for specific

interferents using methods like:

Linearity and Dilution Tests: Non-linear results upon sample dilution can suggest interference [1].

Blocking Experiments: Using specific blocking reagents can neutralize heterophile antibodies [1].
Method Comparison: Testing the sample with an alternative method (e.g., mass spectrometry or a

different immunoassay platform) can help confirm the result's accuracy [1].
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Sample Re-treatment: Techniques like biotin depletion or PEG precipitation can remove interferents

[2] [3].

A Case Study: Overcoming Target Interference

A 2024 paper provides an excellent example of troubleshooting target interference in an immunogenicity

assay for Tocilizumab, an anti-IL-6R drug [3].

The Problem: High levels of the soluble drug target (IL-6 receptor) were causing false-positive
signals in the bridging assay format used to detect anti-drug antibodies.

The Solution: The researchers successfully mitigated this by:
Using a higher sample dilution to reduce interference.

Adding high concentrations of IL-6 (the natural ligand) to the assay buffer. The IL-6 bound to
the soluble IL-6R, preventing it from bridging the assay reagents and causing a false signal [3].

The Outcome: This approach achieved high target and drug tolerance while maintaining the assay's
sensitivity, specificity, and precision [3].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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